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Compound of Interest

Compound Name: 2-(2-Methylphenyl)isonicotinic acid
CAS No.: 883528-31-2
Cat. No.: B1393176
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Part 1: Introduction & Mechanism of Action
Product Overview

2-(2-Methylphenyl)isonicotinic acid (also known as 2-(o-Tolyl)pyridine-4-carboxylic acid) is a
specialized small-molecule chemical probe belonging to the class of 2-aryl-pyridine-4-
carboxylates. It is primarily utilized in epigenetic research as a structural mimic of

-ketoglutarate (
-KG), the endogenous cofactor for Fe(ll)-dependent dioxygenases.

While often used as a fragment-based lead in drug discovery, its utility as a chemical probe lies
in its ability to interrogate the active site plasticity of JmjC-domain-containing Histone
Demethylases (KDMs). Unlike generic inhibitors like 2,4-PDCA, the inclusion of the ortho-tolyl
group at the C2 position introduces steric constraints that allow researchers to probe the
hydrophobic sub-pockets of enzymes like KDM4 (JMJD2) and KDM5 (JARID1).

Chemical Properties
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Property Specification
IUPAC Name 2-(2-methylphenyl)pyridine-4-carboxylic acid
CAS Number 883528-31-2
C
Molecular Formula H
NO
Molecular Weight 213.23 g/mol
Solubility DMSO (up to 50 mM); low solubility in
water/PBS without pH adjustment.
pKa ~4.5 (Carboxylic acid), ~3.5 (Pyridine N)
Storage -20°C, desiccated, protected from light.

Mechanism of Action: Bidentate Metal Chelation

The biological activity of 2-(2-Methylphenyl)isonicotinic acid is driven by its ability to chelate
the catalytic Iron(ll) center within the JmjC domain.

e Mimicry: The pyridine nitrogen and the adjacent carboxylate oxygen form a bidentate ligand
complex with Fe(ll).

o Competition: This complex occupies the

-KG binding pocket, preventing the recruitment of the co-substrate and blocking the oxidative
decarboxylation required for histone demethylation.

o Selectivity: The o-tolyl group extends into the substrate-binding groove, providing a tool to
differentiate between KDM isoforms based on the size and flexibility of their respective
binding pockets.
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Figure 1: Mechanism of Action. The probe acts as a competitive antagonist of

-KG, chelating the active site iron and preventing histone demethylation.

Part 2: Application Protocols
Application 1: In Vitro KDM4A (JMJD2A) Demethylase
Assay

Objective: To determine the IC

of 2-(2-Methylphenyl)isonicotinic acid against KDM4A using a Homogeneous Time-Resolved
Fluorescence (HTRF) readout.

Materials Required

e Enzyme: Recombinant Human KDM4A (residues 1-350).
» Substrate: Biotinylated Histone H3K9me3 peptide.
o Cofactors:

-Ketoglutarate, L-Ascorbic Acid, Fe(I)SO

o Detection: Europium-cryptate labeled anti-H3K9me2 antibody + Streptavidin-XL665.
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o Buffer: 50 mM HEPES (pH 7.5), 0.01% Tween-20, 1 mM TCEP.

Experimental Workflow

e Probe Preparation:
o Dissolve 2-(2-Methylphenyl)isonicotinic acid in 100% DMSO to create a 10 mM stock.

o Perform a 1:3 serial dilution in DMSO to generate a 10-point concentration curve (e.g.,
100 pM to 5 nM final).

e Enzyme Mix:
o Dilute KDM4A enzyme to 2x final concentration (e.g., 4 nM) in Assay Bulffer.
o Add 5 pL of Enzyme Mix to a 384-well low-volume white plate.

« Inhibitor Addition:

o Add 100 nL of the serial diluted probe (or DMSO control) to the wells using an acoustic
dispenser or pin tool.

o Incubate for 15 minutes at Room Temperature (RT) to allow equilibration.
e Substrate Initiation:
o Prepare 2x Substrate Mix: 200 nM Biotin-H3K9me3 + 20 uM

-KG + 100 puM Ascorbate + 10 uM Fe(ll).

o Add 5 pL of Substrate Mix to start the reaction.
o Incubate for 60 minutes at RT.
e Detection:
o Add 10 pL of Detection Buffer containing Eu-Antibody and Streptavidin-XL665.

o Incubate for 1 hour.
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o Read TR-FRET signal (Excitation: 337 nm; Emission: 665 nm / 620 nm).

Data Analysis
o Calculate the HTRF Ratio (665/620 nm).

* Normalize data to "No Enzyme" (0% Activity) and "DMSO Only" (100% Activity) controls.

» Fit data to a 4-parameter logistic equation to determine IC
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Figure 2: HTRF Assay Workflow for KDM Inhibition.

Application 2: Cellular Target Engagement (Permeability
Note)
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Critical Note: Carboxylic acid probes often have poor cellular permeability due to ionization at
physiological pH.

» Direct Use: If using 2-(2-Methylphenyl)isonicotinic acid directly in cells, high
concentrations (50-100 uM) may be required.

» Ester Prodrug Strategy: For optimal cellular data, it is recommended to synthesize or use the
methyl-ester derivative of this probe. Intracellular esterases will hydrolyze the ester to
release the active acid.

Protocol: Immunofluorescence for H3K9me3 Levels

e Cell Culture: Seed HeLa or U20S cells on coverslips. Allow to adhere overnight.

o Treatment: Treat cells with the probe (or ester prodrug) at 10, 30, and 100 uM for 24 hours.
Include a DMSO control and a positive control (e.g., 1 mM DMOG or 10 uM JIB-04).

o Fixation: Fix with 4% Paraformaldehyde for 15 min. Permeabilize with 0.2% Triton X-100.
e Staining:

o Primary Ab: Rabbit anti-H3K9me3 (1:500).

o Secondary Ab: Goat anti-Rabbit AlexaFluor 488.

o Counterstain: DAPI (Nuclei).

e Imaging: Quantify nuclear fluorescence intensity. A functional KDM inhibitor should cause a
global increase in H3K9me3 signal compared to DMSO.

Part 3: Troubleshooting & Validation

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1393176/docs?utm_src=pdf-body#application-note-2-2-methylphenyl-isonicotinic-acid-as-a-chemical-probe
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1393176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Issue

Possible Cause

Solution

No Inhibition in Vitro

Fe(Il) concentration too high

Reduce Fe(ll) in assay buffer
to <10 uM; the probe must

compete for the metal.

High Background

Antibody cross-reactivity

Ensure the antibody is specific
for the product (H3K9me2) or
substrate (H3K9me3)

depending on assay format.

Precipitation

Low solubility in aqueous
buffer

Ensure final DMSO
concentration is 1-2%. Do not
add probe directly to cold

buffer; dilute stepwise.

No Cellular Effect

Poor permeability

Use the methyl-ester prodrug
form or perform a "Western
Blot" on histone extracts to

increase sensitivity.

Part 4: References

* Rose, N. R., et al. (2008). "Plant growth regulators as inhibitors of the histone demethylase
KDM4A/JMJD2A." Bioorganic & Medicinal Chemistry Letters.

o Context: Establishes the pyridine-carboxylic acid scaffold as a core pharmacophore for

KDM inhibition.

e Hopkinson, R. J., et al. (2013). "Isosteres of the

-ketoglutarate co-substrate as inhibitors of histone demethylases." Current Opinion in

Chemical Biology.

o Context: Reviews the mechanism of bidentate chelation by isonicotinic acid derivatives.

o ChemScene / MedChemExpress. "2-(o-Tolyl)isonicotinic acid Product Datasheet.”

o Context: Physical properties and commercial availability of the specific CAS 883528-31-2.

© 2026 BenchChem. All rights reserved. 7/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1393176?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e King, O. N. F, et al. (2010). "Quantitative high-throughput screening identifies 8-
hydroxyquinolines as cell-active histone demethylase inhibitors.” PLOS ONE.

o Context: Describes the HTRF assay methodology adapted in Application 1.

» To cite this document: BenchChem. [Application Note: 2-(2-Methylphenyl)isonicotinic Acid as
a Chemical Probe]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1393176/docs#application-note-2-2-methylphenyl-
isonicotinic-acid-as-a-chemical-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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